Cas no 504-34-7 (2-aminoicosane-1,3,4-triol)
2-aminoicosane-1,3,4-triol structure
Product Name:2-aminoicosane-1,3,4-triol
CAS No:504-34-7
MF:C20H43NO3
MW:345.560326814651
CID:1567479
Update Time:2024-08-24
2-aminoicosane-1,3,4-triol Chemical and Physical Properties
Names and Identifiers
-
- 2-aminoicosane-1,3,4-triol
- 1,3,4-eicosanetriol, 2-amino-
- LogP
-
- Inchi: 1S/C20H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(23)20(24)18(21)17-22/h18-20,22-24H,2-17,21H2,1H3
- InChI Key: UQAUXYMLKGFKBX-UHFFFAOYSA-N
- SMILES: C(O)C(N)C(O)C(O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 345.32449
Experimental Properties
- Density: 0.970±0.06 g/cm3(Predicted)
- Boiling Point: 507.3±45.0 °C(Predicted)
- PSA: 86.71
- pka: 11.91±0.45(Predicted)
2-aminoicosane-1,3,4-triol Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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